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Compound of Interest

2-(Dimethylamino)-2-phenylbutan-
1-ol

Cat. No.: B1334971

Compound Name:

Solubility Profile of 2-(dimethylamino)-2-
phenylbutan-1-ol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility information
for 2-(dimethylamino)-2-phenylbutan-1-ol (CAS No: 39068-94-5). Due to a notable absence
of published quantitative solubility data for this compound in peer-reviewed literature, this
document summarizes the existing qualitative and predicted data. Furthermore, it offers
detailed, generalized experimental protocols for determining the solubility of this compound in
common laboratory solvents, addressing the current information gap.

Core Compound Information
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Parameter Value Reference

) 2-(dimethylamino)-2-
Chemical Name
phenylbutan-1-ol

Trimebutine Impurity A, (3-
Synonyms (dimethylamino)-f3- [1]
ethylphenethyl alcohol

CAS Number 39068-94-5 [112][3][41[5]
Molecular Formula C12H19NO [2][6]
Molecular Weight 193.29 g/mol [6]
Appearance Liquid [7]

Solubility Data

Direct, experimentally determined quantitative solubility data for 2-(dimethylamino)-2-
phenylbutan-1-ol is limited. The following table summarizes the available qualitative and
computationally predicted data.

Solvent CAS Number Solubility Data Type
Water 7732-18-5 7.25 mg/mL Predicted
Chloroform 67-66-3 Slightly Soluble Qualitative[2]
Dichloromethane 75-09-2 Slightly Soluble Qualitative[2]
Dimethyl Sulfoxide

(DMSO) 67-68-5 Slightly Soluble Qualitative[2]
Methanol 67-56-1 Slightly Soluble Qualitative[2]
Ethanol 64-17-5 Data Not Available -

Acetone 67-64-1 Data Not Available -

Acetonitrile 75-05-8 Data Not Available -
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Experimental Protocols for Solubility Determination

Given the lack of comprehensive data, the following protocols are provided as standardized
methods for determining the solubility of 2-(dimethylamino)-2-phenylbutan-1-ol in various
laboratory solvents.

Qualitative Solubility Determination

This method provides a rapid assessment of solubility.

Objective: To determine if the compound is soluble, partially soluble, or insoluble in a given
solvent at a specific concentration.

Materials:

2-(dimethylamino)-2-phenylbutan-1-ol

Selected solvents (e.g., water, ethanol, DMSO, etc.)

Small test tubes or vials

Vortex mixer

Pipettes and analytical balance
Procedure:

Add 1 mL of the selected solvent to a clean test tube.

e Weigh approximately 10 mg of 2-(dimethylamino)-2-phenylbutan-1-ol and add it to the test
tube.

» Vortex the mixture vigorously for 1-2 minutes.
» Visually inspect the solution against a dark background.
o Soluble: The solution is clear with no visible particles.

o Partially Soluble: The solution is cloudy or contains suspended particles.
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o Insoluble: The compound remains as a separate phase (e.g., undissolved liquid droplets).

e Record the observations.

Quantitative Solubility Determination (Shake-Flask
Method)

This is a widely accepted method for determining equilibrium solubility.

Objective: To determine the precise concentration of a saturated solution of the compound in a
specific solvent at a controlled temperature.

Materials:

2-(dimethylamino)-2-phenylbutan-1-ol

e Selected solvents

e Screw-cap vials or flasks

o Shaking incubator or orbital shaker with temperature control

e Analytical balance

e Centrifuge

e High-Performance Liquid Chromatography (HPLC) system or other suitable analytical
instrument

Syringe filters (e.qg., 0.45 um PTFE)
Procedure:

e Add an excess amount of 2-(dimethylamino)-2-phenylbutan-1-ol to a vial containing a
known volume of the solvent (e.g., 5 mL). An excess is necessary to ensure a saturated
solution is formed.
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Seal the vials and place them in a shaking incubator set to a constant temperature (e.g., 25
°C).

Agitate the samples for a sufficient time to reach equilibrium (typically 24-48 hours).

After the equilibration period, allow the vials to stand undisturbed for at least 2 hours to allow
undissolved material to settle.

Carefully withdraw an aliquot of the supernatant using a syringe and filter it through a syringe
filter to remove any undissolved patrticles.

Dilute the filtered solution with a suitable solvent to a concentration within the calibration
range of the analytical method.

Quantify the concentration of 2-(dimethylamino)-2-phenylbutan-1-ol in the diluted sample
using a validated HPLC method.

Calculate the original solubility in mg/mL or mol/L, accounting for the dilution factor.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for determining the quantitative solubility

of 2-(dimethylamino)-2-phenylbutan-1-ol.
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Caption: Workflow for Quantitative Solubility Determination.
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This guide underscores the necessity for experimental determination of the solubility of 2-
(dimethylamino)-2-phenylbutan-1-ol to support research and development activities. The
provided protocols offer a robust framework for generating this critical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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